Cas no 43076-61-5 (4'-Tert-Butyl-4-chlorobutyrophenone)

• Product Name: 4'-Tert-Butyl-4-chlorobutyrophenone
• CAS No: 43076-61-5
• MF: C₁₄H₁₉ClO
• MW: 238.753063440323
• MDL: MFCD00018996
• CID: 55658
• PubChem ID: 160871471
• Update Time: 2025-10-29

4'-Tert-Butyl-4-chlorobutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-Butyl)phenyl)-4-chlorobutan-1-one
• 4-CHLORO-1-[4-(1,1-DIMETHYLETHYL)PHENYL]-1-BUTANONE
• 4-Chloro-1-[4-(tert-butyl)phenyl]-1-butanone
• 4-TERT-BUTYL-GAMMA-CHLOROBUTYROPHENONE
• 4-TERBUTYL-GAMMA-CHLOROBUTYROPHENONE
• 4-CHLORO-1-[4-(1,1-DIMETHYLPHENYL)PHENYL]-1-BUTANONE
• 4'-tert-Butyl-4-chlorobutyrophenone
• 1-(4-tert-Butylphenyl)-4-chloro-1-butanone
• 1-(4-tert-butylphenyl)-4-chlorobutan-1-one
• 4′-tert-Butyl-4-chlorobutyrophenone
• Toluene-d8
• 4'-tertbutyl-4-chlorobutyrophenone
• 1-[4-(tert-butyl)phenyl]-4-chlorobutan-1-one
• DSSTox_CID_31534
• DSSTox_RID_97419
• DSSTox_GSID_57745
• 4-Chloro-1-[4-(1,1-dimethylethyl)phenyl]- 1-butanone
• RLKSQLJFGCDUOX-UHFFFAOYSA-N
• p-t-butyl-gamma-chlorobutyrophenon
• butyrophenone derivative
• p-t-butyl-gamma-chlorobutyrophenone
• DTXCID2031534
• SR-01000944766-1
• 4'-tert-Butyl-4-chlorobutyrophenone, 98%
• NCGC00253699-01
• 4' -tert-butyl-4-chlorobutyrophenone
• 4 -chloro-1-[4-(1,1-dimethylethyl)phenyl]-1-butanone
• CS-W009484
• CHEMBL3185627
• MFCD00018996
• DTXSID1057745
• EINECS 256-077-8
• F0001-1187
• NS00031297
• 43076-61-5
• SR-01000944766
• C14H19ClO
• AKOS009159383
• BS-16808
• AC-15785
• W-110982
• 4'-Tert Butyl-4-Chlorobutyrophenone
• FT-0619486
• SCHEMBL2240591
• CAS-43076-61-5
• 4-Chloro-4'-tert-butylbutyrophenone
• 1-(4-Tert-Butyl-phenyl)-4-chloro-butan-1-one
• B3144
• Tox21_113820
• D88988
• AE-641/30104025
• DB-051023
• 4 inverted exclamation marka-tert-Butyl-4-chlorobutyrophenone
• 4-Chloro-1-[4-(1,1-dimethylethyl)phenyl]-1-butanone; 4'-tert-Butyl-4-chlorobutyrophenone; p-tert-Butyl-?-chlorobutyrophenone; 4-Chloro-4'-tert-butylbutyrophenone
• 4'-Tert-Butyl-4-chlorobutyrophenone

• MDL： MFCD00018996
• Inchi： 1S/C14H19ClO/c1-14(2,3)12-8-6-11(7-9-12)13(16)5-4-10-15/h6-9H,4-5,10H2,1-3H3
• InChI Key： RLKSQLJFGCDUOX-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=CC=1)C(C)(C)C)=O
• BRN： 780343

Computed Properties

• Exact Mass: 238.11200
• Monoisotopic Mass: 238.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: solid
• Density: 1.0292 (rough estimate)
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 155°C/1mmHg(lit.)
• Flash Point: 152-155°C/1mm
• Refractive Index: 1.5260 (estimate)
• PSA: 17.07000
• LogP: 4.18580
• Solubility: Insoluble

4'-Tert-Butyl-4-chlorobutyrophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H317,H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： R22
• Safety Instruction： S26-S36/37/39-S61-S7/8-S24/25
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R22
• Safety Term：S24/25;S7/8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4'-Tert-Butyl-4-chlorobutyrophenone

4'-Tert-Butyl-4-chlorobutyrophenone (CAS 43076-61-5): A Comprehensive Guide to Properties and Applications

4'-Tert-Butyl-4-chlorobutyrophenone (CAS 43076-61-5) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This chlorinated butyrophenone derivative features a unique molecular structure with a tert-butyl group at the para position, making it particularly valuable for various synthetic applications.

The compound's systematic name reveals its chemical architecture: 1-(4-tert-butylphenyl)-4-chlorobutan-1-one. With a molecular formula of C14H19ClO and molecular weight of 238.75 g/mol, this aromatic ketone presents as a white to off-white crystalline powder at room temperature. Its chemical properties include moderate solubility in organic solvents like ethanol, methanol, and dichloromethane, while being practically insoluble in water.

Recent scientific literature highlights the growing importance of 4'-tert-butyl-4-chlorobutyrophenone in medicinal chemistry. Researchers are particularly interested in its potential as a pharmaceutical intermediate for developing novel therapeutic agents. The compound's structural features make it suitable for creating molecules with specific biological activities, especially in central nervous system (CNS) targeting drugs.

In synthetic chemistry, this chlorobutyrophenone derivative serves as a versatile building block. Its reactive carbonyl group and chloroalkyl chain allow for various chemical transformations, including nucleophilic substitutions, reductions, and coupling reactions. Many research groups utilize it for constructing more complex molecular architectures through multi-step syntheses.

The global market for specialty chemical intermediates like 4'-tert-butyl-4-chlorobutyrophenone has shown steady growth, driven by increasing demand from the pharmaceutical sector. According to recent market analyses, the compound finds applications in developing treatments for neurological disorders and psychiatric conditions, aligning with current healthcare trends focusing on mental health solutions.

From a safety perspective, proper handling procedures should be followed when working with CAS 43076-61-5. Standard laboratory precautions include using personal protective equipment (PPE) such as gloves and safety glasses, and working in well-ventilated areas. The compound should be stored in tightly sealed containers away from direct sunlight and moisture to maintain stability.

Analytical characterization of 4'-tert-butyl-4-chlorobutyrophenone typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and identity, which are crucial for research and industrial applications where precise molecular specifications are required.

Environmental considerations for this organic intermediate include proper waste disposal methods in accordance with local regulations. While not classified as highly hazardous, responsible handling minimizes potential ecological impact. Many pharmaceutical companies now prioritize green chemistry approaches when working with such compounds to reduce environmental footprint.

Recent patent literature reveals innovative applications of 4'-tert-butyl-4-chlorobutyrophenone derivatives in drug development. Several published applications describe its use in creating novel dopamine receptor modulators, reflecting current research trends in neurological therapeutics. This aligns with growing scientific interest in targeted CNS medications with fewer side effects.

The synthesis of CAS 43076-61-5 typically involves Friedel-Crafts acylation reactions, where 4-tert-butylbenzene reacts with 4-chlorobutyryl chloride in the presence of a Lewis acid catalyst. Process optimization continues to be an area of active research, with recent studies focusing on catalyst efficiency and yield improvement to meet industrial-scale production demands.

Quality control standards for pharmaceutical-grade 4'-tert-butyl-4-chlorobutyrophenone require rigorous testing protocols. Specifications often include limits for residual solvents, heavy metals, and related substances. These standards ensure the compound meets the stringent requirements of drug development processes where purity directly impacts final product quality.

Looking forward, the applications of 4'-tert-butyl-4-chlorobutyrophenone are expected to expand as research into its derivatives continues. Current investigations explore its potential in creating novel antipsychotic agents and other CNS-active compounds, addressing unmet medical needs in psychiatric treatment. The compound's versatility positions it as valuable intermediate in future drug discovery efforts.

For researchers and manufacturers seeking high-purity 43076-61-5, several specialty chemical suppliers offer the compound in various quantities. Procurement considerations should include verification of analytical certificates, batch-to-batch consistency, and supplier reliability to ensure material quality for sensitive applications.